ECALCIDENUM
ECALCIDENUM
Ecalcidene is a vitamin D.
Brand Name:
Vulcanchem
CAS No.:
150337-94-3
VCID:
VC0241633
InChI:
InChI=1S/C29H45NO3/c1-20(9-14-28(33)30-16-5-4-6-17-30)25-12-13-26-22(8-7-15-29(25,26)3)10-11-23-18-24(31)19-27(32)21(23)2/h10-11,20,24-27,31-32H,2,4-9,12-19H2,1,3H3/b22-10+,23-11-/t20-,24+,25+,26-,27-,29+/m0/s1
SMILES:
CC(CCC(=O)N1CCCCC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C29H45NO3
Molecular Weight:
455.7 g/mol
ECALCIDENUM
CAS No.: 150337-94-3
Main Products
VCID: VC0241633
Molecular Formula: C29H45NO3
Molecular Weight: 455.7 g/mol
| CAS No. | 150337-94-3 |
|---|---|
| Product Name | ECALCIDENUM |
| Molecular Formula | C29H45NO3 |
| Molecular Weight | 455.7 g/mol |
| IUPAC Name | (4S)-4-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-piperidin-1-ylpentan-1-one |
| Standard InChI | InChI=1S/C29H45NO3/c1-20(9-14-28(33)30-16-5-4-6-17-30)25-12-13-26-22(8-7-15-29(25,26)3)10-11-23-18-24(31)19-27(32)21(23)2/h10-11,20,24-27,31-32H,2,4-9,12-19H2,1,3H3/b22-10+,23-11-/t20-,24+,25+,26-,27-,29+/m0/s1 |
| Standard InChIKey | DXWZPQRKPXFQGC-QCUPEZPBSA-N |
| Isomeric SMILES | C[C@@H](CCC(=O)N1CCCCC1)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C |
| SMILES | CC(CCC(=O)N1CCCCC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Canonical SMILES | CC(CCC(=O)N1CCCCC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Description | Ecalcidene is a vitamin D. |
| Synonyms | 1-(1,3-dihydroxy-24-oxo-9,10-secochola-5,7,10(19)-trien-24-yl)piperidine ecalcidene |
| PubChem Compound | 9955662 |
| Last Modified | Nov 11 2021 |
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